Cas no 2067321-88-2 (Soyasapogenol A 21-O-α-L-rhamnopyranoside)

• Product Name: Soyasapogenol A 21-O-α-L-rhamnopyranoside
• CAS No: 2067321-88-2
• Molecular Formula: C₃₆H₆₀O₈
• Molecular Weight: 620.856812477112
• CID: 4742457
• PubChem ID: 168013526

Soyasapogenol A 21-O-α-L-rhamnopyranoside Properties

Names and Identifiers

• AKOS040763322
• Soyasapogenol A 21-O-??-L-rhamnopyranoside
• 2067321-88-2

• InChIKey： SEBPBWRHNOATKL-UHFFFAOYSA-N
• Inchi： 1S/C36H60O8/c1-19-25(39)26(40)27(41)30(43-19)44-29-28(42)32(4)15-16-35(7)20(21(32)17-31(29,2)3)9-10-23-33(5)13-12-24(38)34(6,18-37)22(33)11-14-36(23,35)8/h9,19,21-30,37-42H,10-18H2,1-8H3
• SMILES： CC1C(O)C(O)C(O)C(OC2C(C)(C)CC3C(CCC4(C5(C(C6(C(CC5)C(CO)(C)C(O)CC6)C)CC=C43)C)C)(C)C2O)O1

Computed Properties

• Exact Mass: 620.42881887g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 620.42881887g/mol
• Heavy Atom Count: 44
• Complexity: 1160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides